Cas no 2763994-33-6 (2-{(3-chlorophenyl)methylamino}acetaldehyde)

• Product Name: 2-{(3-chlorophenyl)methylamino}acetaldehyde
• CAS No: 2763994-33-6
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 5666081
• PubChem ID: 165982920
• Update Time: 2025-05-20

2-{(3-chlorophenyl)methylamino}acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2763994-33-6
• 2-{[(3-chlorophenyl)methyl]amino}acetaldehyde
• EN300-27694837
• 2-{(3-chlorophenyl)methylamino}acetaldehyde

• Inchi： 1S/C9H10ClNO/c10-9-3-1-2-8(6-9)7-11-4-5-12/h1-3,5-6,11H,4,7H2
• InChI Key： HIXBLLUHFKODQZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNCC=O

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-{(3-chlorophenyl)methylamino}acetaldehyde

Introduction to 2-{(3-chlorophenyl)methylamino}acetaldehyde (CAS No. 2763994-33-6)

2-{(3-chlorophenyl)methylamino}acetaldehyde, with the CAS number 2763994-33-6, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a chlorophenyl group and an aldehyde functional group, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 2-{(3-chlorophenyl)methylamino}acetaldehyde is C₁₀H₁₁ClNO, and its molecular weight is 198.65 g/mol. The compound's structure consists of a benzene ring substituted with a chlorine atom at the 3-position, which is connected to a methyl group and an amino group. The aldehyde group is attached to the nitrogen atom of the amino group, providing the compound with unique reactivity and chemical properties.

In terms of physical properties, 2-{(3-chlorophenyl)methylamino}acetaldehyde is typically a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound's boiling point and melting point are not widely reported in the literature, but these properties can be determined through standard analytical techniques.

The synthesis of 2-{(3-chlorophenyl)methylamino}acetaldehyde can be achieved through various routes, including the reaction of 3-chlorobenzaldehyde with methylamine followed by reduction of the resulting imine. Another approach involves the condensation of 3-chlorobenzaldehyde with methylamine hydrochloride in the presence of a base, followed by purification through column chromatography. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

In the realm of medicinal chemistry, 2-{(3-chlorophenyl)methylamino}acetaldehyde has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as an intermediate in the development of novel drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and antitumor activities. One notable example is its use in the synthesis of compounds that inhibit specific enzymes involved in cancer progression.

The biological activity of 2-{(3-chlorophenyl)methylamino}acetaldehyde itself has also been investigated. Studies have shown that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for further optimization. Additionally, preliminary pharmacological studies have indicated that it may have neuroprotective properties, making it a candidate for further investigation in neurodegenerative diseases.

The safety profile of 2-{(3-chlorophenyl)methylamino}acetaldehyde is an important consideration for its use in pharmaceutical applications. While detailed toxicological data are still being gathered, initial assessments suggest that it has a relatively low toxicity profile when handled properly. However, standard safety precautions should be followed during handling and storage to minimize any potential risks.

In conclusion, 2-{(3-chlorophenyl)methylamino}acetaldehyde (CAS No. 2763994-33-6) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and reactivity make it an attractive candidate for the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing drug discovery and development efforts.